Cas no 88512-99-6 (1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI))

1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) is a heterocyclic compound featuring a triazine core with acetyl and methyl substituents. Its structure imparts stability and reactivity, making it useful in synthetic chemistry and pharmaceutical research. The compound's functional groups allow for further derivatization, enabling the development of novel intermediates or active ingredients. Its well-defined molecular framework ensures consistency in applications such as agrochemical or medicinal chemistry studies. The presence of both carbonyl and methyl groups enhances its versatility in nucleophilic and electrophilic reactions. This compound is typically handled under controlled conditions due to its potential sensitivity, requiring proper storage and handling protocols.
1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) structure
88512-99-6 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI)
CAS No:88512-99-6
MF:C6H7N3O3
MW:169.138080835342
CID:731685
PubChem ID:261438
Update Time:2025-05-20

1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI)
    • 2-acetyl-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
    • 2-acetyl-4-methyl-1,2,4-triazine-3,5-dione
    • Inchi: 1S/C6H7N3O3/c1-4(10)9-6(12)8(2)5(11)3-7-9/h3H,1-2H3
    • InChI Key: LGHDHNWZJRYUTQ-UHFFFAOYSA-N
    • SMILES: O=C1N(C(C)=O)N=CC(N1C)=O

Computed Properties

  • Exact Mass: 169.049
  • Monoisotopic Mass: 169.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 246.6°C at 760 mmHg
  • Flash Point: 102.9°C
  • Refractive Index: 1.614

1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) Pricemore >>

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2-Acetyl-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
88512-99-6 97%
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Additional information on 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI)

1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI): A Comprehensive Overview

1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) (CAS No. 88512-99-6) is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as ATMD, is characterized by its unique chemical structure and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI).

Chemical Structure and Properties: 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) is a heterocyclic compound with a molecular formula of C7H6N4O2. The molecule features a triazine ring with a dione functional group and substituents including an acetyl group at the 2-position and a methyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical properties to the compound. It is generally stable under standard conditions and exhibits good solubility in polar solvents such as water and ethanol.

Synthesis Methods: The synthesis of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) can be achieved through various routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of cyanoacetamide with methyl isocyanate in the presence of an acid catalyst can yield the desired product. Another approach involves the condensation of acetylacetone with urea followed by cyclization. These methods are well-documented in the literature and have been optimized to achieve high yields and purity levels.

Biological Activities: Recent studies have highlighted the potential biological activities of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI). Research has shown that this compound exhibits significant antimicrobial properties against a range of bacteria and fungi. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that ATMD effectively inhibited the growth of *Staphylococcus aureus* and *Candida albicans*. Additionally, preliminary investigations suggest that ATMD may have antioxidant properties due to its ability to scavenge free radicals.

Pharmaceutical Applications: The unique chemical structure and biological activities of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) make it a promising candidate for various pharmaceutical applications. One area of interest is its potential use as an antimicrobial agent in topical formulations for treating skin infections. Another potential application is in the development of antioxidant supplements to support overall health and wellness. Ongoing research is also exploring its efficacy in combination therapies for more complex medical conditions.

Safety and Toxicology: While 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) shows promise in various applications, it is essential to consider its safety profile. Extensive toxicological studies are necessary to ensure its safe use in pharmaceutical products. Current data suggest that ATMD has low toxicity at therapeutic concentrations; however, further research is needed to fully understand its long-term effects.

Conclusion: In summary, 1,2,4-Triazine-3,5(2H,4H)-dione, 2-acetyl-4-methyl- (9CI) (CAS No. 88512-99-6) is a multifaceted compound with a rich chemical structure and diverse biological activities. Its potential applications in antimicrobial agents and antioxidant supplements make it an exciting area of research for both chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its properties and uses, ATMD is poised to play a significant role in advancing medical treatments and health care solutions.

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